Cas no 65402-60-0 (2,5-dihydroxybenzoic acid - thieno[3,2-c]pyridine (1:1))
65402-60-0 structure
Product Name:2,5-dihydroxybenzoic acid - thieno[3,2-c]pyridine (1:1)
CAS No:65402-60-0
MF:C14H11NO4S
MW:289.306442499161
CID:1686053
PubChem ID:3049961
Update Time:2025-04-21
2,5-dihydroxybenzoic acid - thieno[3,2-c]pyridine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dihydroxybenzoic acid - thieno[3,2-c]pyridine (1:1)
- 2,5-dihydroxybenzoic acid,thieno[3,2-c]pyridine
- Thieno(3,2-c)pyridine, 2,5-dihydroxybenzoate
- Thieno(3,2-c)pyridine gentisate
- 65402-60-0
- DTXSID00215718
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- Inchi: 1S/C7H5NS.C7H6O4/c1-3-8-5-6-2-4-9-7(1)6;8-4-1-2-6(9)5(3-4)7(10)11/h1-5H;1-3,8-9H,(H,10,11)
- InChI Key: BLPGHISAISHSSG-UHFFFAOYSA-N
- SMILES: S1C=CC2C=NC=CC1=2.OC1C=CC(=CC=1C(=O)O)O
Computed Properties
- Exact Mass: 289.04093
- Monoisotopic Mass: 289.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Boiling Point: 406.9°C at 760 mmHg
- Flash Point: 214°C
- PSA: 90.65
2,5-dihydroxybenzoic acid - thieno[3,2-c]pyridine (1:1) Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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